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Compound of Interest

Compound Name: 2-Nitrobenzene-1,3,5-triol

Cat. No.: B031105 Get Quote

Essential Safety and Handling Guide for 2-
Nitrobenzene-1,3,5-triol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for

handling 2-Nitrobenzene-1,3,5-triol. Adherence to these guidelines is essential for ensuring

personnel safety and minimizing environmental impact. The following information is a synthesis

of safety data for structurally related nitroaromatic and phenolic compounds and represents

best practices for handling a chemical with its potential hazards.

Hazard Identification and Personal Protective
Equipment
2-Nitrobenzene-1,3,5-triol is a nitroaromatic compound and should be handled with care.

While a specific Safety Data Sheet (SDS) is not readily available, related compounds exhibit

hazards including skin, eye, and respiratory irritation.[1][2] Some nitroaromatic compounds are

also toxic if swallowed, inhaled, or in contact with skin, and may cause damage to organs

through prolonged or repeated exposure.[3][4][5] Therefore, a comprehensive approach to

safety, combining engineering controls and appropriate Personal Protective Equipment (PPE),

is mandatory.

A summary of the required Personal Protective Equipment is provided in the table below.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Must be worn at all times in the

laboratory and conform to EN

166 or OSHA 29 CFR

1910.133 standards.[1]

Face Protection Face Shield

Recommended when there is

a significant risk of splashing

or dust generation.[1]

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are suitable choices for

protection.[1][6] Always inspect

gloves for integrity before each

use and change them

immediately upon

contamination.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.[1]

Respiratory Protection Dust mask or respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust

formation is likely or if working

outside of a fume hood.[1]

Experimental Protocols: Handling and Disposal
A systematic approach is crucial when working with 2-Nitrobenzene-1,3,5-triol.

1. Preparation and Engineering Controls:

All handling of 2-Nitrobenzene-1,3,5-triol powder should occur within a certified chemical

fume hood to minimize inhalation exposure.[1]

Ensure that an eyewash station and a safety shower are readily accessible.[1]
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2. Weighing and Transfer:

Conduct all weighing and transfer operations within a fume hood to contain any dust.

Avoid the formation of dust during handling.

3. During the Experiment:

Keep all containers with 2-Nitrobenzene-1,3,5-triol clearly labeled.

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the chemical, even if gloves were worn.[2]

4. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Store away from incompatible materials such as strong oxidizing agents.[4]

5. Spill Management Protocol:

Evacuate: Evacuate personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Don PPE: Put on the appropriate PPE, including respiratory protection.

Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,

sealed container for hazardous waste. Avoid actions that could generate dust.

6. Disposal Plan:

Dispose of 2-Nitrobenzene-1,3,5-triol and any contaminated materials as hazardous waste.
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All waste must be disposed of in accordance with local, regional, and national regulations.

Do not empty into drains.[7]

Use a licensed professional waste disposal service to dispose of this material.

Workflow for Handling 2-Nitrobenzene-1,3,5-triol
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Caption: Workflow for the safe handling and disposal of 2-Nitrobenzene-1,3,5-triol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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